3-methoxy-2-nitrobenzene-1-sulfonamide
Overview
Description
3-Methoxy-2-nitrobenzene-1-sulfonamide is a chemical compound that belongs to the sulfonamide class of organic compounds. It has the empirical formula C7H8N2O5S and a molecular weight of 232.21 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a methoxy group, a nitro group, and a sulfonamide group . The SMILES string representation of the molecule is O=S(C1=CC(N+=O)=C(OC)C=C1)(N)=O .Physical And Chemical Properties Analysis
The compound is a solid . Unfortunately, more specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
3-methoxy-2-nitrobenzene-1-sulfonamide is widely used in scientific research for a variety of purposes. It has been used to study the structure and function of proteins, as well as in the development of new drugs and drug delivery systems. Additionally, this compound has been used to develop fluorescent and electrochemical sensors, and to study the properties of polymers and organic materials.
Mechanism of Action
3-methoxy-2-nitrobenzene-1-sulfonamide is an inhibitor of protein kinases, enzymes that are involved in the regulation of cell growth, proliferation, and differentiation. It binds to the active site of the kinase, blocking the enzyme’s activity and preventing it from phosphorylating its target proteins.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cell culture studies, it has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In animal models, this compound has been shown to reduce inflammation and improve wound healing.
Advantages and Limitations for Lab Experiments
3-methoxy-2-nitrobenzene-1-sulfonamide has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and stable in aqueous solution. Additionally, it is relatively non-toxic and does not interfere with other biochemical processes. However, this compound is not very soluble in organic solvents, and its solubility in aqueous solutions is dependent on the pH of the solution.
Future Directions
There are several potential future directions for research using 3-methoxy-2-nitrobenzene-1-sulfonamide. These include further studies of its mechanism of action, its use in drug development, its use in the development of fluorescent and electrochemical sensors, and its use in the study of the properties of polymers and organic materials. Additionally, this compound could be used to study the effects of protein kinase inhibitors on cell proliferation, apoptosis, and angiogenesis. Finally, this compound could be used to study the effects of protein kinase inhibitors on inflammation and wound healing.
Synthesis Methods
3-methoxy-2-nitrobenzene-1-sulfonamide is synthesized by reacting 3-methoxy-2-nitrobenzene-1-sulfonyl chloride with sodium hydroxide in aqueous solution. The reaction yields an insoluble precipitate of this compound, which can then be isolated and purified for further use.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methoxy-2-nitrobenzene-1-sulfonamide involves the nitration of 3-methoxybenzenesulfonamide followed by reduction of the nitro group.", "Starting Materials": [ "3-methoxybenzenesulfonamide", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Sodium hydroxide", "Iron powder" ], "Reaction": [ "Step 1: Nitration of 3-methoxybenzenesulfonamide", "Add 3-methoxybenzenesulfonamide to a mixture of nitric acid and sulfuric acid at a temperature of 0-5°C.", "Add sodium nitrite to the mixture and stir for 30 minutes.", "Maintain the temperature at 0-5°C and slowly add sodium hydroxide to the mixture until the pH reaches 7-8.", "Extract the product with ethyl acetate and wash with water.", "Dry the organic layer with anhydrous sodium sulfate.", "Step 2: Reduction of nitro group", "Add the nitro compound to a mixture of iron powder and acetic acid.", "Heat the mixture to reflux for 2 hours.", "Cool the mixture and filter the product.", "Recrystallize the product from ethanol to obtain 3-methoxy-2-nitrobenzene-1-sulfonamide." ] } | |
CAS RN |
1261501-31-8 |
Molecular Formula |
C7H8N2O5S |
Molecular Weight |
232.2 |
Purity |
95 |
Origin of Product |
United States |
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